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Compound of Interest

Compound Name: 2-aminoethyl Acetate

Cat. No.: B1595491 Get Quote

A Technical Guide to 2-Aminoethyl Acetate
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2-aminoethyl acetate, a versatile

bifunctional molecule utilized in various organic synthesis applications. Its structure,

incorporating both a primary amine and an ester functional group, makes it a valuable building

block for the synthesis of more complex molecules, including heterocyclic compounds that are

often core structures in pharmaceuticals.[1]

Core Molecular Information
2-Aminoethyl acetate, also known as O-acetylethanolamine, is identified by the CAS Number

1854-30-4.[1][2][3][4]
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Property Value Source

Molecular Formula C₄H₉NO₂ [1][2][3]

Molecular Weight 103.12 g/mol [1][3]

Exact Mass 103.063328530 Da [2][3]

IUPAC Name 2-aminoethyl acetate [3]

SMILES CC(=O)OCCN [2][3]

InChIKey
HBVZRPAKZOLBPL-

UHFFFAOYSA-N
[1][3]

Physicochemical Properties
A summary of key predicted and experimental properties for 2-aminoethyl acetate is provided

below. These values are essential for planning synthetic routes, purification procedures, and for

understanding the compound's behavior in various solvent systems.

Property Value

Melting Point 131 °C

Boiling Point 160-161 °C (at 4 Torr)

Density (Predicted) 1.013 ± 0.06 g/cm³

pKa (Predicted) 8.30 ± 0.10

XLogP3 -0.8

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 3

Data sourced from compiled chemical databases.[2][3]

Experimental Protocols and Workflows
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Given its role as a synthetic building block, a crucial experimental aspect is the verification of its

identity and purity before use in a reaction. Below is a generalized workflow for the quality

control (QC) analysis of a starting material like 2-aminoethyl acetate.

The following diagram illustrates a standard, logical workflow for the analysis and qualification

of a chemical reagent such as 2-aminoethyl acetate upon receipt from a supplier and before

its use in a synthetic protocol.
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Caption: Generalized workflow for quality control analysis of a chemical reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1595491?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1595491
https://www.lookchem.com/ProductWholeProperty_LCPL5934911.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-aminoethyl-Acetate
https://www.bldpharm.com/products/1854-30-4.html
https://www.benchchem.com/product/b1595491#2-aminoethyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b1595491#2-aminoethyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b1595491#2-aminoethyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b1595491#2-aminoethyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595491?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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